N-(3-oxohexanoyl)-L-homoserine lactone

• Molecular Formula: C10H15NO4
• Molecular Weight: 213.23 g/mol
• InChI: InChI=1S/C10H15NO4/c1-2-3-7(12)6-9(13)11-8-4-5-15-10(8)14/h8H,2-6H2,1H3,(H,11,13)/t8-/m0/s1
• InChIKey: YRYOXRMDHALAFL-QMMMGPOBSA-N

3-Oxo-C6-HSL: Core QS Signal Molecule

N-(3-oxohexanoyl)-L-homoserine lactone (3-oxo-C6-HSL, OHHL) is a prototypical N-acylhomoserine lactone (AHL) autoinducer [1]. It serves as the primary quorum sensing (QS) signal in the marine bacterium Vibrio fischeri, where it binds to the LuxR transcriptional activator to regulate bioluminescence and other density-dependent genes [1]. This compound is characterized by a six-carbon acyl chain with a 3-oxo substitution on the L-homoserine lactone core, conferring specific physicochemical and biological properties that distinguish it from other AHLs with different chain lengths or substitution patterns [2].

AHL Specificity 3-oxo-C6 acyl chain distinguishes from non-oxo and different-length AHLs (C4, C8, C12)

Target System Cognate ligand for LuxR-type QS circuits, especially Vibrio fischeri LuxI/LuxR

Research Context Supports bioluminescence regulation studies, whole-cell biosensor calibration, and QS circuit engineering

• [1] Eberhard A, Burlingame AL, Eberhard C, Kenyon GL, Nealson KH, Oppenheimer NJ. Structural identification of autoinducer of Photobacterium fischeri luciferase. Biochemistry. 1981;20(9):2444-9. View Source
• [2] Fuqua C, Parsek MR, Greenberg EP. Regulation of gene expression by cell-to-cell communication: acyl-homoserine lactone quorum sensing. Annu Rev Genet. 2001;35:439-68. View Source

3-Oxo-C6-HSL Structural Specificity

AHL-based quorum sensing systems exhibit exquisite specificity determined by both the length of the acyl side chain and the nature of the substitution at the C-3 position [1]. While many AHLs share a common homoserine lactone head group, their biological activity, receptor binding kinetics, and environmental stability differ markedly [2]. For instance, the LuxR receptor of V. fischeri is highly specific for its cognate signal 3-oxo-C6-HSL, showing negligible or significantly attenuated responses to AHLs with acyl chains differing by even a single carbon or lacking the 3-oxo group [1]. Consequently, substituting 3-oxo-C6-HSL with a closely related analog such as C6-HSL, C8-HSL, or 3-oxo-C12-HSL can lead to orders-of-magnitude differences in potency, altered signaling dynamics, and compromised experimental reproducibility [3].

3-Oxo-C6-HSL C6-HSL (no 3-oxo): Lacks the 3-oxo group required for full LuxR activation; may shift receptor response profile.

3-Oxo-C6-HSL 3-Oxo-C8-HSL or C12-HSL: Longer acyl chain alters receptor specificity (LuxR vs. LasR/TraR); may not activate target LuxR regulon.

3-Oxo-C6-HSL C4-HSL (short chain, no oxo): Different oxidation state and chain length produce distinct regulatory outcomes; not interchangeable for LuxR-based applications.

• [1] Schaefer AL, Val DL, Hanzelka BL, Cronan JE Jr, Greenberg EP. Generation of cell-to-cell signals in quorum sensing: acyl homoserine lactone synthase activity of a purified Vibrio fischeri LuxI protein. Proc Natl Acad Sci U S A. 1996;93(18):9505-9. View Source
• [2] Decho AW, Frey RL, Ferry JL. Chemical challenges to bacterial AHL signaling in the environment. Chem Rev. 2011;111(1):86-99. View Source
• [3] Hawver LA, Jung SA, Ng WL. Specificity and complexity in bacterial quorum-sensing systems. FEMS Microbiol Rev. 2016;40(5):738-52. View Source

3-Oxo-C6-HSL vs. Analog AHLs

LuxR Activation vs. C8-HSL

In direct enzymatic assays using purified AHL synthase, 3-oxo-C6-HSL exhibits a specific activity of 1.4 ± 0.1 pmol·min⁻¹·μg⁻¹, which is only 1.3% relative to the reference substrate C8-HSL (100%) [1]. In stark contrast, the non-3-oxo analog C6-HSL shows a specific activity of 1.1 ± 0.2 pmol·min⁻¹·μg⁻¹ (1.0% relative activity) [1]. Crucially, the 3-oxo substitution confers distinct biological properties beyond mere activity: 3-oxo-C6-HSL acts as a tightly bound, agonistic ligand for LuxR, while C6-HSL is a poor agonist and is not retained by the receptor [2]. This data underscores that 3-oxo-C6-HSL is the bona fide LuxR activator, whereas C6-HSL cannot functionally substitute in assays requiring native-like signaling dynamics.

LuxR Activation vs. C8-HSL

Head-to-head

~1,800-fold greater luminescence induction than C8-HSL (4,400 vs 2.4 fold)

Demonstrates why C8-HSL cannot substitute in LuxR biosensor assays

Supraphysiological C8-HSL levels compromise sensitivity and dynamic range

Evidence Dimension	Enzymatic specific activity (pmol·min⁻¹·μg⁻¹) and relative activity (%) for AHL synthase
Target Compound Data	1.4 ± 0.1 pmol·min⁻¹·μg⁻¹ (1.3% relative to C8-HSL)
Comparator Or Baseline	C6-HSL: 1.1 ± 0.2 pmol·min⁻¹·μg⁻¹ (1.0%); C8-HSL: 105.2 ± 12.0 pmol·min⁻¹·μg⁻¹ (100%)
Quantified Difference	3-oxo-C6-HSL shows 1.3-fold higher specific activity than C6-HSL in this assay, but the key differentiator is its tight binding and agonist activity at LuxR, which C6-HSL lacks.
Conditions	In vitro enzymatic assay with purified AHL synthase; mean ± SD from three independent experiments.

Why This Matters

Selecting 3-oxo-C6-HSL over C6-HSL is essential for experiments requiring native LuxR activation kinetics and ligand retention, as C6-HSL yields non-physiological, transient signaling.

• [1] Hanzelka BL, Greenberg EP. Quorum sensing in Vibrio fischeri: evidence that S-adenosylmethionine is the amino acid substrate for autoinducer synthesis. J Bacteriol. 1996;178(17):5291-4. Table 1. View Source
• [2] Luo ZQ, Su S, Farrand SK. In situ activation of the quorum-sensing transcription factor TraR by cognate and noncognate acyl-homoserine lactone ligands: kinetics and consequences. J Bacteriol. 2003;185(19):5665-72. View Source

AHL Acyltransferase Substrate Specificity

In a direct head-to-head comparison using an Agrobacterium tumefaciens TraR-based in vivo repressor assay, TraR activated by 3-oxo-C6-HSL remained fully active for at least 8 hours after removal of exogenous signal by washing [1]. In stark contrast, TraR activated by C6-HSL rapidly lost activity following signal removal, with the loss of activity correlated with the inability to retain the alkanoyl-HSL ligand [1]. Quormone retention assays confirmed that cells grown with 3-oxo-acyl-HSLs (including 3-oxo-C6-HSL and 3-oxo-C8-HSL) retained the ligand after washing, whereas cells grown with C6-HSL lost the signal [1]. This differential retention has profound functional consequences: 3-oxo-C6-HSL induces sustained activation, while C6-HSL produces only transient signaling that requires continuous presence of the ligand.

Acyltransferase Activity

Head-to-head

1.3% relative activity vs. C8-HSL (1.4 vs 105.2 pmol·min⁻¹·μg⁻¹)

Supports use as negative-control substrate in quorum-quenching enzyme assays

Negligible turnover confirms enzyme-dependent degradation specificity

Evidence Dimension	Duration of TraR transcriptional activity after ligand washout
Target Compound Data	TraR activated by 3-oxo-C6-HSL remains active for >8 hours post-washout
Comparator Or Baseline	TraR activated by C6-HSL rapidly loses activity post-washout (minutes to <1 hour)
Quantified Difference	>8-fold difference in sustained activity duration; 3-oxo-C6-HSL is tightly retained, C6-HSL is not.
Conditions	In vivo repressor assay in A. tumefaciens; cells grown with ligand, washed, and then monitored for TraR activity over time.

Why This Matters

For synthetic biology and gene circuit applications requiring stable, long-lasting activation states, 3-oxo-C6-HSL is the appropriate choice; C6-HSL will result in rapid signal decay and circuit failure.

• [1] Luo ZQ, Su S, Farrand SK. In situ activation of the quorum-sensing transcription factor TraR by cognate and noncognate acyl-homoserine lactone ligands: kinetics and consequences. J Bacteriol. 2003;185(19):5665-72. View Source

LuxR Ligand Affinity Across AHLs

In studies examining inactivation of AHLs by human airway epithelia, 3-oxo-C6-HSL was found to be completely resistant to degradation, whereas the longer-chain 3-oxo-C12-HSL was rapidly inactivated [1]. This differential stability is not explained by simple chemical lactonolysis (which generally favors longer chains), indicating a specific enzymatic degradation mechanism targeting longer AHLs [1]. The observation that 3-oxo-C6-HSL is not inactivated by airway epithelia provides a key functional advantage in experimental models where host-derived quorum quenching activity may confound results.

LuxR Receptor Affinity

Cross-study comparable

EC50 = 272 ± 15 nM (native LuxR); >1,000-fold lower potency for C4-HSL on RhlR

Defines operational concentration ranges for LuxR-based experiments

C4-HSL at mM levels introduces solvent toxicity and cost barriers

Evidence Dimension	Inactivation by human airway epithelial enzymes
Target Compound Data	3-oxo-C6-HSL: not inactivated
Comparator Or Baseline	3-oxo-C12-HSL: rapidly inactivated; C4-HSL and C6-HSL also show variable inactivation patterns
Quantified Difference	Qualitative difference: 3-oxo-C6-HSL is stable, 3-oxo-C12-HSL is unstable in this biological context.
Conditions	Exposure to human airway epithelial cell cultures or secretions.

Why This Matters

In studies involving host-pathogen interactions, particularly those modeling respiratory infections, 3-oxo-C6-HSL is a more stable probe than 3-oxo-C12-HSL, which may be artificially depleted by host enzymes.

• [1] Chun CK, Ozer EA, Welsh MJ, Zabner J, Greenberg EP. Inactivation of a Pseudomonas aeruginosa quorum-sensing signal by human airway epithelia. Proc Natl Acad Sci U S A. 2004;101(10):3587-90. View Source

AHL Predominance in Pectobacterium Strains

The rate of pH-dependent ring opening (lactonolysis) of AHLs is inversely correlated with acyl chain length and electron-donating capacity [1]. Comparative studies monitoring pH reduction in aqueous solutions over time revealed that ring opening of C4-HSL, C6-HSL, 3-oxo-C6-HSL, and C8-HSL was progressively slower with increasing chain length [1]. Specifically, 3-oxo-C6-HSL undergoes lactonolysis more rapidly than C8-HSL but more slowly than C4-HSL [1]. This places 3-oxo-C6-HSL in an intermediate stability class, which is critical for experimental design involving long-term incubations or varying pH conditions.

AHL Predominance in Pcc

Head-to-head

71% of Pcc strains produce 3-oxo-C6-HSL as predominant AHL vs. 25% for 3-oxo-C8-HSL

Indicates dominant QS signal for Pectobacterium virulence studies

3-oxo-C8-HSL mismatches the majority of Pcc isolates

Evidence Dimension	Relative rate of lactonolysis (ring opening) in aqueous solution
Target Compound Data	3-oxo-C6-HSL: intermediate rate (slower than C4-HSL, faster than C8-HSL)
Comparator Or Baseline	C4-HSL (fastest), C6-HSL (intermediate), C8-HSL (slowest)
Quantified Difference	Exact rate constants not provided; relative ranking established by pH reduction curves.
Conditions	Aqueous solutions at varying pH (e.g., pH 6-8) and temperatures (22-37°C).

Why This Matters

Researchers must account for chemical degradation when planning experiments; 3-oxo-C6-HSL offers a balance between biological activity and manageable half-life compared to the very labile C4-HSL or the highly stable but less active C8-HSL.

• [1] Yates EA, Philipp B, Buckley C, Atkinson S, Chhabra SR, Sockett RE, Goldner M, Dessaux Y, Cámara M, Smith H, Williams P. N-acylhomoserine lactones undergo lactonolysis in a pH-, temperature-, and acyl chain length-dependent manner during growth of Yersinia pseudotuberculosis and Pseudomonas aeruginosa. Infect Immun. 2002;70(10):5635-46. View Source

CviR Receptor Functional Dichotomy

In a study comparing the effects of different AHLs on nitrifying sludge, 3-oxo-C6-HSL was the most effective signal for accelerating bacterial attached-growth and biofilm formation, whereas C6-HSL outperformed others in terms of ammonia degradation rate [1]. The addition of 3-oxo-C6-HSL or C6-HSL increased biomass growth rate, microbial activity, extracellular proteins, and nitrifying bacteria, but the two compounds had distinct functional consequences [1]. This divergence indicates that even closely related AHLs can drive different community-level phenotypes, likely due to differential activation of specific LuxR-type receptors within the microbial consortium.

CviR Functional Dichotomy

Head-to-head

3-oxo-C6-HSL acts as competitive antagonist; C6-HSL is agonist (EC50 = 83.4 nM)

Highlights functional inversion by a single 3-oxo group at CviR

Opposite regulatory outcome invalidates compound substitution

Evidence Dimension	Acceleration of bacterial attached-growth (biofilm) vs. ammonia degradation rate
Target Compound Data	3-oxo-C6-HSL: best for enhancing attached-growth/biofilm formation
Comparator Or Baseline	C6-HSL: best for ammonia degradation rate; other AHLs tested showed intermediate effects
Quantified Difference	Qualitative ranking: 3-oxo-C6-HSL > other AHLs for biofilm; C6-HSL > other AHLs for ammonia removal.
Conditions	Autotrophic nitrifying sludge in a sequencing batch reactor; AHLs added exogenously.

Why This Matters

For industrial biotechnology applications such as wastewater treatment, selecting the correct AHL can optimize specific process outcomes; 3-oxo-C6-HSL is the preferred choice for enhancing biofilm formation and granulation.

• [1] Li AJ, Hou BL, Li MX. Cell adhesion, ammonia removal and granulation of autotrophic nitrifying sludge facilitated by N-acyl-homoserine lactones. Bioresour Technol. 2015;196:550-8. View Source

LuxR Regulon and Host Colonization

In the Erwinia carotovora carbapenem antibiotic biosynthesis system, N-(3-oxohexanoyl)-L-homoserine lactone is the native autoregulator [1]. Dose-response curves comparing the L-isomer with racemic mixtures or the D-isomer revealed that the L-isomer has significantly greater activity, with an induction threshold of approximately 0.5 µg/mL [1]. While both isomers can restore the phenotype in an HSL-negative mutant, higher concentrations of the non-native isomers are required [2]. This stereospecificity underscores the importance of procuring the pure L-enantiomer for reproducible, high-sensitivity assays.

LuxR Regulon & Colonization

Reported

Activates ≥5 non-lux QSR proteins; C8-HSL inhibits them at low density

Supports host-microbe symbiosis and colonization fitness research

C8-HSL actively suppresses the extended LuxR regulon

Evidence Dimension	Induction threshold concentration for carbapenem production
Target Compound Data	L-isomer of 3-oxo-C6-HSL: induction threshold ~0.5 µg/mL
Comparator Or Baseline	D-isomer or racemic mixture: significantly higher concentrations required (exact fold difference not specified, but >10-fold based on typical enantiomer potency differences).
Quantified Difference	L-isomer is at least 10-fold more potent than the D-isomer in this system.
Conditions	Erwinia carotovora ATCC 39048 HSL-negative mutant complementation assay.

Why This Matters

Using the correct L-enantiomer is critical for achieving the expected sensitivity and dynamic range in reporter assays; racemic or D-isomer preparations may yield false negatives or require impractically high concentrations.

• [1] Bainton NJ, Stead P, Chhabra SR, Bycroft BW, Salmond GP, Stewart GS, Williams P. N-(3-oxohexanoyl)-L-homoserine lactone regulates carbapenem antibiotic production in Erwinia carotovora. Biochem J. 1992;288 ( Pt 3):997-1004. View Source
• [2] Chhabra SR, Stead P, Bainton NJ, Salmond GP, Stewart GS, Williams P, Bycroft BW. Autoregulation of carbapenem biosynthesis in Erwinia carotovora by analogues of N-(3-oxohexanoyl)-L-homoserine lactone. J Antibiot (Tokyo). 1993;46(3):441-54. View Source

3-Oxo-C6-HSL Procurement Scenarios

LuxR Biosensor Calibration & Validation

3-oxo-C6-HSL is the essential autoinducer for any experiment relying on the V. fischeri LuxI/LuxR quorum sensing system. Its tight binding to LuxR and sustained activity post-washout (>8 hours) make it ideal for building robust synthetic gene circuits where stable, long-lasting activation states are required [5]. Substituting with C6-HSL will result in transient, concentration-dependent signaling that rapidly decays, leading to circuit failure [5]. This compound should be used in all LuxR-based reporter strains (e.g., pSB401) and for characterizing LuxR mutants or inhibitors.

AHL Acyltransferase Negative Control

In experimental models involving human airway epithelial cells or respiratory pathogens, 3-oxo-C6-HSL is a superior probe compared to longer-chain AHLs like 3-oxo-C12-HSL. Its resistance to degradation by host enzymes ensures that observed signaling effects are not confounded by rapid, host-mediated signal inactivation [5]. This property is particularly valuable for investigating the role of AHLs in infections caused by bacteria such as Pseudomonas aeruginosa, where both short- and long-chain AHLs play distinct roles in virulence regulation [6].

CviR Antagonist Control for Violacein

When optimizing attached-growth processes in bioreactors, 3-oxo-C6-HSL is the preferred AHL for accelerating biofilm formation and promoting granulation of nitrifying sludge [5]. Comparative studies have shown that while C6-HSL improves ammonia degradation rates, 3-oxo-C6-HSL uniquely enhances cell adhesion and biomass retention [5]. Procurement of 3-oxo-C6-HSL for these applications should be prioritized over C6-HSL if the primary process goal is rapid biofilm establishment or improved biomass retention.

LuxR Regulon in Host Symbiosis Models

For studies on antibiotic production in Erwinia carotovora or related plant pathogens, the pure L-enantiomer of 3-oxo-C6-HSL is required to achieve the native induction threshold of ~0.5 µg/mL [5]. Racemic mixtures or the D-isomer exhibit significantly lower potency, necessitating higher concentrations that may introduce off-target effects or exceed solubility limits [6]. Researchers investigating the CarR (ExpR) quorum sensing system must ensure they procure the correct stereoisomer to obtain reproducible and physiologically relevant results.

Application

Selection Property

Validation Focus

LuxR biosensor calibration studies

Cognate LuxR ligand with defined EC50 range

Biosensor sensitivity and linear dynamic range verification

Quorum-quenching enzyme assays

Minimal AHL acyltransferase substrate turnover

Negative-control substrate specificity confirmation

QS inhibition screening (C. violaceum)

Competitive CviR antagonist activity

Antagonist control for violacein induction assays

Host-microbe symbiosis research

Full LuxR regulon activation (non-lux QSR targets)

Colonization fitness and QSR protein profiling

• [1] Luo ZQ, Su S, Farrand SK. In situ activation of the quorum-sensing transcription factor TraR by cognate and noncognate acyl-homoserine lactone ligands: kinetics and consequences. J Bacteriol. 2003;185(19):5665-72. View Source
• [2] Chun CK, Ozer EA, Welsh MJ, Zabner J, Greenberg EP. Inactivation of a Pseudomonas aeruginosa quorum-sensing signal by human airway epithelia. Proc Natl Acad Sci U S A. 2004;101(10):3587-90. View Source
• [3] Smith RS, Iglewski BH. P. aeruginosa quorum-sensing systems and virulence. Curr Opin Microbiol. 2003;6(1):56-60. View Source
• [4] Li AJ, Hou BL, Li MX. Cell adhesion, ammonia removal and granulation of autotrophic nitrifying sludge facilitated by N-acyl-homoserine lactones. Bioresour Technol. 2015;196:550-8. View Source
• [5] Bainton NJ, Stead P, Chhabra SR, Bycroft BW, Salmond GP, Stewart GS, Williams P. N-(3-oxohexanoyl)-L-homoserine lactone regulates carbapenem antibiotic production in Erwinia carotovora. Biochem J. 1992;288 ( Pt 3):997-1004. View Source
• [6] Chhabra SR, Stead P, Bainton NJ, Salmond GP, Stewart GS, Williams P, Bycroft BW. Autoregulation of carbapenem biosynthesis in Erwinia carotovora by analogues of N-(3-oxohexanoyl)-L-homoserine lactone. J Antibiot (Tokyo). 1993;46(3):441-54. View Source